(4-Isopropyl-benzyl)-(tetrahydro-furan-2-YL-methyl)-amine

• IUPAC Name: 1-(oxolan-2-yl)-N-[(4-propan-2-ylphenyl)methyl]methanamine
• InChI: InChI=1S/C15H23NO/c1-12(2)14-7-5-13(6-8-14)10-16-11-15-4-3-9-17-15/h5-8,12,15-16H,3-4,9-11H2,1-2H3
• InChI Key: MOLBNKNCTMSTFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNCC2CCCO2
• Molecular Formula: C15H23NO
• DSSTOX Substance ID: DTXSID20389940
• Molecular Weight: 233.35 g/mol
• CAS RN: 436096-82-1

Description

The compound seems to be a complex organic molecule. It appears to contain an isopropyl-benzyl group and a tetrahydrofuran group, both of which are common in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR and IR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its boiling point, density, and refractive index, would be determined using various analytical techniques.

Scientific Research Applications

Arylmethylidenefuranones and Related Reactions

Arylmethylidenefuranones, through their reactions with various nucleophiles, demonstrate the compound's potential in synthesizing a broad spectrum of heterocyclic compounds. These reactions yield diverse products, including amides, pyrrolones, and benzofurans, which are crucial in pharmaceuticals and material science (Kamneva, Anis’kova, & Egorova, 2018).

Application in Bone Cements

Tertiary aromatic amines, similar in function to the amine group in the compound of interest, play a significant role as activators in acrylic bone cements, highlighting the compound's potential application in biomedical materials. The study discusses the effect of amine activators on the curing parameters and properties of these cements, which are crucial for their application in medical implants (Vázquez, Levenfeld, & Román, 1998).

Reductive Amination Processes

Research on reductive amination employing hydrogen as the reducing agent underscores the importance of amine compounds in the synthesis of alkyl amines, which are vital in creating pharmaceuticals, agrochemicals, and materials. This process is foundational for producing primary, secondary, and tertiary alkyl amines, highlighting the synthetic utility of compounds like "(4-Isopropyl-benzyl)-(tetrahydro-furan-2-YL-methyl)-amine" in chemical synthesis (Irrgang & Kempe, 2020).

Metalloporphyrin-Catalyzed Reactions

Metalloporphyrin-catalyzed reactions, including amination, demonstrate the potential application of the compound in organic synthesis, especially in creating compounds with specific functional groups through selective functionalization of saturated C-H bonds. These catalytic processes are pivotal in pharmaceutical synthesis and organic material production (Che, Lo, Zhou, & Huang, 2011).

Applications in Carcinogen Metabolite Biomarkers

Research on human urinary carcinogen metabolites, while not directly related, highlights the importance of understanding the metabolic pathways and potential toxicological profiles of chemical compounds. Studies on the metabolites of carcinogens in tobacco provide insights into the applications of chemical compounds in developing biomarkers for cancer research and public health (Hecht, 2002).

Safety And Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for its potential uses in various fields, such as medicine or materials science.